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Compound of Interest

Compound Name: 3,4,5-Trimethyloctane

CAS No.: 62016-44-8

Cat. No.: B15920774

Get Quote

An In-depth Technical Guide to the Physical Properties of 3,4,5-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4,5-trimethyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄. As a

member of the alkane family, it is a nonpolar molecule, characterized by single covalent bonds

between its carbon and hydrogen atoms.[1][2] Understanding the physical properties of such

compounds is crucial for their application in various fields, including their use as solvents, in

lubrication, and as reference compounds in analytical chemistry. This guide provides a

comprehensive overview of the known physical properties of 3,4,5-trimethyloctane, alongside

generalized experimental protocols for their determination.

Molecular Structure and Identification
IUPAC Name: 3,4,5-trimethyloctane[3]

Molecular Formula: C₁₁H₂₄[3][4]

Molecular Weight: 156.31 g/mol [3]
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CAS Registry Number: 62016-44-8[3][4][5]

Canonical SMILES: CCCC(C)C(C)C(C)CC[3]

InChIKey: BPFOUTQNEVQSFR-UHFFFAOYSA-N[3][4]

Physical Properties
The physical characteristics of 3,4,5-trimethyloctane are consistent with those of other

branched alkanes of similar molecular weight. These properties are primarily dictated by the

weak intermolecular van der Waals forces.[1][2]

Data Summary
The following table summarizes the key physical properties of 3,4,5-trimethyloctane.

Physical Property Value Source

Boiling Point 181°C [6][7]

Melting Point -57.06°C (estimate) [6][7]

Density 0.7600 g/cm³ [6][7]

Refractive Index 1.4250 [6][7]

Experimental Protocols for Physical Property
Determination
While specific experimental data for 3,4,5-trimethyloctane is not extensively published, the

following are standard methodologies for determining the key physical properties of a liquid

alkane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 3,4,5-trimethyloctane, a common laboratory method is

distillation.
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Apparatus: A standard distillation apparatus is used, consisting of a round-bottom flask, a

heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

The round-bottom flask is filled to approximately two-thirds of its volume with 3,4,5-
trimethyloctane and a few boiling chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor that is

distilling.

Cooling water is circulated through the condenser.

The heating mantle is turned on and the liquid is heated to a gentle boil.

The temperature is recorded when it stabilizes as the liquid consistently condenses and

collects in the receiving flask. This stable temperature is the boiling point.

Determination of Density
Density is the mass per unit volume of a substance. For a liquid, it is typically measured using a

pycnometer or a digital density meter.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) and an analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

It is then filled with distilled water and placed in a constant temperature bath until it

reaches thermal equilibrium. The volume of the pycnometer is determined by the mass of

the water and its known density at that temperature.

The pycnometer is dried and then filled with 3,4,5-trimethyloctane.

The filled pycnometer is weighed again at the same constant temperature.
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The density of the 3,4,5-trimethyloctane is calculated by dividing the mass of the liquid

by the volume of the pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is temperature-

dependent.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

The refractometer is calibrated using a standard of known refractive index (often distilled

water).

A few drops of 3,4,5-trimethyloctane are placed on the prism of the refractometer.

The prism is closed and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered in the crosshairs.

The refractive index is read from the scale. The temperature at which the measurement is

taken should also be recorded.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 3,4,5-trimethyloctane.
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Workflow for Physical Property Determination of 3,4,5-Trimethyloctane
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Caption: Workflow for Physical Property Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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